Cas no 39668-87-6 (Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)- (9CI))

• Product Name: Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)- (9CI)
• CAS No: 39668-87-6
• MF: C₁₁H₁₉ClO
• MW: 202.720962762833
• CID: 924803
• PubChem ID: 3084750
• Update Time: 2025-04-19

Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)- (9CI)
• 2-isopropyl-5-methylcyclohexanecarbonyl chloride
• 39668-87-6
• Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)- (9CI)
• (1R,3R,4S)-p-Menthane-3-carboxylic acid chloride
• (-)-Menthylformyl chloride
• (1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexanecarbonyl chloride; (-)-Menthylformyl chloride; (1R,3R,4S)-p-Menthane-3-carbonyl chloride
• (1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexanecarbonyl chloride
• 108235-80-9
• (1R,2S,5R)-2-isopropyl-5-methylcyclohexane carbonyl chloride
• SCHEMBL2057748
• (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-carbonyl chloride
• Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-
• (1R,2S,5R)-2-isopropyl-5-methylcyclohexanecarbonyl chloride
• XZZVZSVCQGUKOJ-KXUCPTDWSA-N
• (1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexane-1-carbonyl chloride

• Inchi： 1S/C11H19ClO/c1-7(2)9-5-4-8(3)6-10(9)11(12)13/h7-10H,4-6H2,1-3H3/t8-,9+,10-/m1/s1
• InChI Key： XZZVZSVCQGUKOJ-KXUCPTDWSA-N
• SMILES： ClC([C@@H]1C[C@H](C)CC[C@H]1C(C)C)=O

Computed Properties

• Exact Mass: 202.11257
• Monoisotopic Mass: 202.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids